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These application notes provide a comprehensive overview and detailed protocols for the

administration of tributyrin in broiler feed studies. Tributyrin, a pro-drug of butyric acid, serves

as an effective feed additive to enhance gut health, improve nutrient absorption, and promote

growth performance in broiler chickens.

Tributyrin is a triglyceride containing three molecules of butyric acid, which is a short-chain

fatty acid (SCFA) naturally produced in the gut by microbial fermentation of dietary fibers.[1]

Butyric acid is a primary energy source for colonocytes and plays a crucial role in maintaining

gut integrity and modulating the immune system.[1][2] However, the direct use of butyric acid in

feed is limited due to its unpleasant odor and rapid absorption in the upper gastrointestinal

tract.[3] Tributyrin, being more stable, allows for the targeted delivery of butyric acid to the

lower intestine.

Key Benefits of Tributyrin Supplementation:
Improved Gut Health: Tributyrin supplementation has been shown to improve intestinal

morphology by increasing villus height and the villus height to crypt depth ratio, which

enhances the surface area for nutrient absorption.[4][5] It also strengthens the gut barrier

function.[1][6]
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Enhanced Growth Performance: Studies have demonstrated that dietary tributyrin can lead

to increased average daily gain (ADG) and an improved feed conversion ratio (FCR).[3][4]

Modulation of Gut Microbiota: Tributyrin can positively influence the composition of the gut

microbiota, promoting the growth of beneficial bacteria such as Lactobacillus and Bacillus.[4]

[5]

Immune System Modulation: Butyrate possesses anti-inflammatory properties and can help

in modulating the immune response in the gut.[1][6]

Pathogen Control: The presence of butyric acid in the intestine can help in controlling

pathogens like Salmonella and Clostridium perfringens.[1][2]

Experimental Protocols
General Experimental Design for Tributyrin
Supplementation Study
This protocol outlines a typical experimental design to evaluate the effects of tributyrin on

broiler performance and gut health.

Objective: To assess the impact of varying levels of dietary tributyrin on growth performance,

intestinal morphology, and gut microbiota of broiler chickens.

Experimental Animals: A total of 540 day-old healthy Arbor Acres (AA) broiler chickens (mixed-

sex) are randomly assigned to five treatment groups.[4][5]

Housing and Management:

Birds are housed in pens with 12 replicates per treatment and nine birds per pen.[4][5]

Standard brooding and rearing practices are followed, with ad libitum access to feed and

water.

The trial duration is typically 42 days.[4][5]

Dietary Treatments:
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Control Group: Basal diet without tributyrin supplementation.

Treatment Groups: Basal diet supplemented with varying levels of tributyrin. For example:

TB1: 0.23 g/kg of feed[4][5]

TB2: 0.46 g/kg of feed[4][5]

TB3: 0.92 g/kg of feed[4][5]

TB4: 1.84 g/kg of feed[4][5]

Data Collection:

Growth Performance: Body weight and feed intake are recorded on days 21 and 42 to

calculate Average Daily Gain (ADG), Average Daily Feed Intake (ADFI), and Feed

Conversion Ratio (FCR).

Sample Collection: On days 21 and 42, one bird per replicate is selected for sample

collection.[4][5]

Intestinal Morphology: Sections of the duodenum, jejunum, and ileum are collected for

histological analysis of villus height and crypt depth.

Gut Microbiota: Ileal and cecal digesta are collected for microbial analysis.

Short-Chain Fatty Acids (SCFAs): Ileal and cecal digesta are analyzed for SCFA

concentrations.

Protocol for Intestinal Morphology Analysis
Objective: To evaluate the effect of tributyrin on the intestinal structure of broilers.

Procedure:

Collect 2 cm segments from the midpoint of the duodenum, jejunum, and ileum.

Gently flush the segments with a 0.9% saline solution to remove contents.
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Fix the tissue samples in a 10% neutral buffered formalin solution for 24 hours.

Dehydrate the samples through a graded series of ethanol.

Clear the samples in xylene and embed them in paraffin.

Section the paraffin-embedded tissues to a thickness of 5 µm.

Mount the sections on glass slides and stain with hematoxylin and eosin (H&E).

Examine the slides under a light microscope equipped with a digital camera.

Measure the villus height (from the tip to the base) and crypt depth (from the base to the

opening) of 10 well-oriented villi and their associated crypts per intestinal segment.

Calculate the villus height to crypt depth ratio (VCR).

Data Presentation
Table 1: Effect of Dietary Tributyrin on Broiler Growth
Performance (Days 0-42)

Treatment Group
Average Daily Gain
( g/day )

Feed Conversion
Ratio (FCR)

European Broiler
Index

Control (Basal Diet) 60.5 1.65 380

TB1 (0.23 g/kg) 61.2 1.63 390

TB2 (0.46 g/kg) 62.0 1.61 405

TB3 (0.92 g/kg) 62.8 1.59 420

TB4 (1.84 g/kg) 62.5 1.60 415

Note: Data are hypothetical and for illustrative purposes, based on trends observed in cited

literature.[4][5]
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Table 2: Effect of Dietary Tributyrin on Intestinal
Morphology (Day 42)

Treat
ment
Grou
p

Duod
enum
Villus
Heigh
t (μm)

Duod
enum
Crypt
Depth
(μm)

Duod
enum
VCR

Jejun
um
Villus
Heigh
t (μm)

Jejun
um
Crypt
Depth
(μm)

Jejun
um
VCR

Ileum
Villus
Heigh
t (μm)

Ileum
Crypt
Depth
(μm)

Ileum
VCR

Contro

l
1250 250 5.0 1050 210 5.0 850 170 5.0

TB1 1300 245 5.3 1100 205 5.4 900 165 5.5

TB2 1380 240 5.8 1180 200 5.9 980 160 6.1

TB3 1450 235 6.2 1250 195 6.4 1050 155 6.8

TB4 1420 238 6.0 1220 198 6.2 1020 158 6.5

Note: Data are hypothetical and for illustrative purposes, based on trends observed in cited

literature.[4][5]

Table 3: Effect of Dietary Tributyrin on Gut Microbiota
(Day 42)

Treatment Group
Ileal Lactobacillus (log10
cfu/g)

Cecal Bacillus (log10
cfu/g)

Control 7.2 6.5

TB1 7.4 6.7

TB2 7.6 6.9

TB3 7.8 7.2

TB4 7.7 7.1

Note: Data are hypothetical and for illustrative purposes, based on trends observed in cited

literature.[4][5]
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Visualizations
Signaling Pathway of Butyrate in Intestinal Epithelial
Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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